8-Benzyl-4-(3-chlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-benzyl-4-(3-chlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C22H23ClN2O4/c23-18-8-4-7-17(13-18)20(26)25-19(21(27)28)15-29-22(25)9-11-24(12-10-22)14-16-5-2-1-3-6-16/h1-8,13,19H,9-12,14-15H2,(H,27,28)
• InChI Key: WGOCWTXONRKROI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(C(CO2)C(=O)O)C(=O)C3=CC(=CC=C3)Cl)CC4=CC=CC=C4
• Molecular Formula: C22H23ClN2O4
• Molecular Weight: 414.9 g/mol

Description

8-Benzyl-4-(3-chlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (BCC) is an organic acid that has recently been gaining attention due to its unique properties and potential applications in various scientific fields. Its synthesis has been studied, and its mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions have been investigated.

Scientific Research Applications

8-Benzyl-4-(3-chlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in various scientific fields. It has been shown to act as a powerful antioxidant, making it a potential candidate for use in cancer therapy. In addition, this compound has been studied for its potential role in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as its potential to be used as an anti-inflammatory agent. This compound has also been studied for its potential to be used as a drug carrier, as well as its potential to be used as a catalyst in organic synthesis.

Mechanism of Action

8-Benzyl-4-(3-chlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been studied for its potential mechanism of action. It has been shown to act as a powerful antioxidant, scavenging reactive oxygen species (ROS). In addition, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for use in the treatment of various diseases. In addition, this compound has been shown to have neuroprotective effects, making it a potential candidate for use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. This compound has also been shown to have anti-cancer properties, making it a potential candidate for use in cancer therapy.

Advantages and Limitations for Lab Experiments

8-Benzyl-4-(3-chlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a useful tool for researchers. In addition, this compound is relatively stable, making it suitable for use in long-term experiments. However, this compound is also limited in that it is not water soluble, making it difficult to use in certain types of experiments.

Future Directions

8-Benzyl-4-(3-chlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has potential applications in various scientific fields, and there are several potential future directions for its use. One potential direction is its use as an antioxidant and anti-inflammatory agent in the treatment of various diseases, such as cancer, neurodegenerative diseases, and inflammation. Another potential direction is its use as a drug carrier, as well as its potential to be used as a catalyst in organic synthesis. In addition, this compound has potential applications in the development of new materials and technologies. Finally, this compound has potential applications in the development of new drugs and therapies.

Synthesis Methods

8-Benzyl-4-(3-chlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been synthesized using a three-step process. The first step involves the reaction of 8-benzyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid with 3-chlorobenzoyl chloride in the presence of sodium hydroxide to form this compound. The second step involves the reaction of this compound with sodium hydroxide in the presence of sodium bicarbonate to form this compound. The third step involves the reaction of this compound with sodium hydroxide in the presence of sodium bicarbonate to form this compound.